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Compound of Interest

Compound Name: H-D-Ser(tBu)-OtBu HCI

Cat. No.: B613091

Essential Safety and Handling Guide for H-D-
Ser(tBu)-OtBu HCI

This guide provides crucial safety and logistical information for the handling and disposal of H-
D-Ser(tBu)-OtBu HCI (CAS No: 179559-35-4), a key reagent in peptide synthesis and other
research applications. Adherence to these procedures is vital for ensuring the safety of
laboratory personnel and minimizing environmental impact.

Quantitative Safety Data

While specific quantitative occupational exposure limits for H-D-Ser(tBu)-OtBu HCI are not
readily available, the following table summarizes the known hazard information. Researchers
should handle this compound with the care required for a substance of unknown long-term

toxicity.
Hazard Category Data Source
GHS Hazard Statements H302, H315, H319, H335 [1][2]
Signal Word Warning [1]
Occupational Exposure Limit )

Not Available N/A

(OEL)
LD50/LC50 Not Available N/A
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Hazard Statement Codes:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is the first line of defense against
accidental exposure. The following PPE is mandatory when handling H-D-Ser(tBu)-OtBu HCI:

» Eye Protection: Chemical safety goggles or a face shield should be worn to protect against
dust particles and splashes.[3]

o Hand Protection: Chemical-resistant gloves (e.g., nitrile or latex) are required. Gloves should
be inspected before use and disposed of properly after handling the compound.

o Body Protection: A laboratory coat is essential to protect against skin contact. For
procedures with a higher risk of dust generation, coveralls may be necessary.

» Respiratory Protection: In cases where dust may be generated and engineering controls like
a fume hood are not sufficient, a NIOSH-approved respirator for particulates (e.g., N95)
should be used.

Operational and Disposal Plan

A systematic approach to handling and disposal is critical for safety and regulatory compliance.
The following step-by-step protocol outlines the lifecycle of H-D-Ser(tBu)-OtBu HCI in the
laboratory.

1. Receiving and Storage:

e Upon receipt, inspect the container for any damage or leaks.
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Store the compound in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents.

Keep the container tightly sealed.

. Handling and Use:

All handling of the solid compound that may generate dust should be conducted in a certified
chemical fume hood to minimize inhalation exposure.

Use dedicated spatulas and weighing boats.

Avoid direct contact with skin and eyes.

In case of accidental contact, follow the first aid measures outlined in the Safety Data Sheet:

o

Skin Contact: Wash off with soap and plenty of water.

[¢]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.

[¢]

Inhalation: Move the person into fresh air.

[e]

Ingestion: Rinse mouth with water and seek medical advice.

. Spill Management:

In the event of a spill, evacuate the immediate area.

Wear appropriate PPE, including respiratory protection.

Carefully sweep up the solid material, avoiding dust generation, and place it in a sealed,
labeled container for disposal.

Clean the spill area with a suitable solvent and then with soap and water.

. Disposal:

All waste containing H-D-Ser(tBu)-OtBu HCI, including empty containers, contaminated
PPE, and spill cleanup materials, must be disposed of as chemical waste.
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o Collect waste in a clearly labeled, sealed container.

» Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose
of this chemical down the drain or in the regular trash.

Experimental Workflow and Disposal Diagram

The following diagram illustrates the standard workflow for handling H-D-Ser(tBu)-OtBu HCI
from receipt to disposal, emphasizing key safety checkpoints.
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Operational Phase

1. Receive and Inspect Container

'

2. Store in Cool, Dry, Ventilated Area

'

3. Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

'

4. Handle in Fume Hood

T

5. Weigh and Prepare for Experiment

v

6. Conduct Experiment

Post-Experiment

DisposiPhase

7. Segregate Chemical Waste

/

8. Collect in Labeled, Sealed Container

:

9. Dispose via Certified Waste Handler

. Potential Hazard

Spill Occurs

Follow Spill Management Protocol

Collect Spill Waste

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of H-D-Ser(tBu)-OtBu HCI.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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